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Compound of Interest

Compound Name: 2,4,6-Triisopropylbenzoyl chloride
CAS No.: 57199-00-5
Cat. No.: B1630680
Get Quote
. J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,4,6-Triisopropylbenzoyl
Chloride, a sterically hindered acylating agent with significant applications in organic synthesis
and polymer chemistry. Its formal IUPAC name is 2,4,6-tri(propan-2-yl)benzoyl chloride[1][2][3].
We will delve into its chemical properties, synthesis, mechanisms of action, and key
applications, grounded in established scientific principles and protocols.

Core Chemical Identity and Properties

2,4,6-Triisopropylbenzoyl chloride is an acyl chloride characterized by the presence of three
bulky isopropyl groups on the benzene ring, ortho and para to the carbonyl group. This
significant steric hindrance is the primary determinant of its chemical reactivity and utility.
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Property Value Source(s)

2,4,6-tri(propan-2-yl)benzoyl

IUPAC Name _ [11[2][3]
chloride

CAS Number 57199-00-5 [1][4]

Molecular Formula C16H23CIO [11[2]

Molecular Weight 266.81 g/mol [1112]
White to cream crystalline

Appearance [31[5]
powder

Melting Point 78-82 °C [1]

Boiling Point 329.3 °C at 760 mmHg [6]

Insoluble in water; Soluble in

Solubility organic solvents (e.g., THF, [1][7]
acetone).
Sensitivity Moisture sensitive [11[4118]

Synthesis of 2,4,6-Triisopropylbenzoyl Chloride

The most common and direct synthesis involves the conversion of the corresponding carboxylic
acid, 2,4,6-triisopropylbenzoic acid, to the acyl chloride using a chlorinating agent such as
thionyl chloride (SOCI2) or oxalyl chloride.

Protocol: Synthesis via Thionyl Chloride

This protocol describes a standard laboratory procedure for the synthesis of the title
compound.

Rationale: Thionyl chloride is a preferred reagent for this conversion because the byproducts,
sulfur dioxide (SO2) and hydrogen chloride (HCI), are gaseous, which simplifies product
purification. The reaction proceeds via a nucleophilic acyl substitution mechanism.

Experimental Workflow:
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Caption: Workflow for the synthesis of 2,4,6-Triisopropylbenzoyl Chloride.
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Step-by-Step Methodology:

e Preparation: To a dry, round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2,4,6-triisopropylbenzoic acid (1.0 equiv). The flask should be under an inert
atmosphere (e.g., Nitrogen or Argon) to prevent reaction with atmospheric moisture.

e Solvent & Reagent Addition: Add a suitable dry solvent, such as toluene or dichloromethane.
To this suspension, add thionyl chloride (1.5-2.0 equiv) dropwise at room temperature. A
catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

o Reaction: Heat the mixture to reflux (typically 70-80°C) and maintain for 2-4 hours. The
reaction progress can be monitored by the cessation of HCI and SOz gas evolution (which
can be bubbled through a basic solution to neutralize).

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Carefully remove the excess thionyl chloride and solvent under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation or by recrystallization
from a suitable solvent like hexane to yield the final product as a white to off-white solid.

Scientist's Note: The strict exclusion of water is critical. Acyl chlorides readily hydrolyze back to
the carboxylic acid upon contact with moisture.[1][4] Using an inert atmosphere and dry
glassware is a self-validating step to ensure high yield and purity.

Core Applications and Mechanisms of Action

The utility of 2,4,6-triisopropylbenzoyl chloride stems from its unique structural features,
which are leveraged in distinct chemical domains.

Application in Polymer Chemistry: Photoinitiation

While less common than its phosphine oxide analogue (TPO), benzoyl compounds with similar
substitution patterns are foundational to Type | photoinitiators. Upon exposure to ultraviolet
(UV) light, the molecule undergoes homolytic cleavage (a-cleavage) to generate two radical
species.
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Mechanism of Radical Generation:

Generated Radicals

Photoinitiation Process
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Caption: Mechanism of Type | photoinitiation via a-cleavage.

These generated free radicals are highly reactive and will attack monomer units (e.g.,
acrylates), initiating a chain-reaction polymerization process to form a solid polymer network.
This is the fundamental principle behind UV-curing inks, coatings, and adhesives. The
efficiency of related compounds like (2,4,6-trimethylbenzoyl)diphenylphosphine oxide (TPO) is
well-documented, though TPO is facing regulatory scrutiny due to toxicity concerns.[9][10]

Application in Organic Synthesis: Sterically Hindered
Acylation

The primary application in synthetic chemistry is as a highly selective acylating agent. The
bulky isopropyl groups flanking the acyl chloride moiety provide a significant steric shield. This
has two major consequences:

o Reduced Reactivity: It is less reactive than unhindered acyl chlorides like benzoyl chloride.
» High Steric Selectivity: It reacts preferentially with less sterically hindered nucleophiles.

This makes it an invaluable tool for the synthesis of bulky esters and amides, particularly in
complex molecule synthesis where selective reaction at a specific site is required. It is often
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used in situations where other acylating agents might lead to multiple products or react with

more hindered sites. The principle is analogous to the Yamaguchi esterification, which uses

2,4,6-trichlorobenzoyl chloride to achieve macrolactonization by minimizing intermolecular side

reactions.[11]

Safety, Handling, and Storage

2,4,6-Triisopropylbenzoyl chloride is a corrosive and moisture-sensitive chemical that

requires careful handling.

Hazards: Causes severe skin burns and serious eye damage.[1][4] May cause respiratory
irritation.[4] Contact with water can liberate toxic hydrogen chloride gas.[4][8]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a
face shield, and a lab coat.[4][5][8] Work should be conducted in a well-ventilated fume hood.

Handling: Handle under an inert atmosphere (nitrogen or argon).[4] Avoid breathing dust.
Wash hands thoroughly after handling.[4][12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
moisture and incompatible materials like strong oxidizing agents and bases.[1][4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[4][8]

Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing. Seek immediate medical attention.[4][8]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][8]

Conclusion
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2,4,6-Triisopropylbenzoyl chloride, or 2,4,6-tri(propan-2-yl)benzoyl chloride, is a specialized
reagent whose value is derived directly from its sterically demanding structure. While its role as
a photoinitiator is notable, its primary strength lies in its application as a selective acylating
agent in advanced organic synthesis. For researchers in drug development and materials
science, understanding its reactivity profile, handling requirements, and synthetic utility is
crucial for leveraging its unique chemical properties to achieve complex molecular
architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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